Cas no 400841-22-7 (5-azaspiro[2.4]heptan-7-amine;dihydrochloride)

• Product Name: 5-azaspiro[2.4]heptan-7-amine;dihydrochloride
• CAS No: 400841-22-7
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• CID: 1112013
• PubChem ID: 22033764
• Update Time: 2025-11-02

5-azaspiro[2.4]heptan-7-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptan-7-amine hydrochloride
• 5-azaspiro[2.4]heptan-7-amine;dihydrochloride
• 400841-22-7
• 5-AZASPIRO[2.4]HEPTAN-7-AMINE DIHYDROCHLORIDE
• SCHEMBL7616318

• Inchi： 1S/C6H12N2.2ClH/c7-5-3-8-4-6(5)1-2-6;;/h5,8H,1-4,7H2;2*1H
• InChI Key： YJMPDZLZEKRKFR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2(C1)CC2)N

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 5-azaspiro[2.4]heptan-7-amine;dihydrochloride

5-Azaspiro[2.4]heptan-7-amine; Dihydrochloride: A Promising Compound in Epigenetic Regulation and Therapeutic Applications

5-Azaspiro[2.4]heptan-7-amine; dihydrochloride is a synthetic compound that has garnered significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. This compound, with the CAS No. 400841-22-7, belongs to a class of azaspiro compounds characterized by their spirocyclic framework and nitrogen-containing heteroatoms. The molecular structure of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride is defined by a spiro[2.4]heptane core with an azine ring fused to the heptane ring at the 5-position, and the amine group at the 7-position is protonated to form the dihydrochloride salt. This unique molecular architecture contributes to its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 5-azaspiro[2.3]heptan-7-amine as a modulator of epigenetic processes. Epigenetic regulation, which involves the dynamic modification of DNA and histone proteins, plays a critical role in gene expression and cellular function. 5-Azaspiro[2.4]heptan-7-amine; dihydrochloride has been shown to interact with DNA methyltransferases (DNMTs) and histone deacetylases (HDACs), enzymes that are central to the regulation of gene silencing and chromatin structure. This interaction may lead to the reactivation of silenced genes, making it a potential candidate for the treatment of diseases associated with aberrant epigenetic regulation, such as cancer and neurological disorders.

One of the most promising applications of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride is in the field of oncology. Cancer is often driven by dysregulated epigenetic mechanisms, including hypermethylation of tumor suppressor genes and aberrant histone modifications. In preclinical studies, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride has demonstrated the ability to inhibit DNMT1 and DNMT3A, which are key enzymes responsible for DNA methylation. This inhibition leads to the demethylation of promoter regions of genes such as p16 and p21, which are frequently silenced in cancer cells. The reactivation of these genes can restore their tumor-suppressive functions, thereby inducing apoptosis in cancer cells and inhibiting tumor growth.

Furthermore, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride has shown potential in the treatment of neurodegenerative diseases. Alzheimer's disease, for example, is associated with the accumulation of amyloid-beta plaques and the progressive loss of neurons. Recent research suggests that epigenetic dysregulation may contribute to the pathogenesis of Alzheimer's disease. In a study published in 2023, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride was found to modulate the expression of genes involved in amyloid-beta metabolism and synaptic plasticity. The compound's ability to enhance the expression of genes such as BACE1 and APP may offer new therapeutic strategies for managing Alzheimer's disease.

The pharmacokinetic properties of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride are also of interest in its therapeutic potential. The compound exhibits good solubility in aqueous solutions, which is essential for its systemic administration. Studies have shown that 5-azaspiro[2.4]heptan-7-amine; dihydrochloride has a favorable biodistribution profile, with high accumulation in target tissues such as the liver and kidneys. This property is crucial for its efficacy in targeting specific disease pathways. Additionally, the compound's low toxicity profile in preclinical models suggests that it may be a viable candidate for further clinical development.

In addition to its role in epigenetic regulation, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride has been investigated for its potential in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many autoimmune disorders, including rheumatoid arthritis and inflammatory bowel disease. Research published in 2024 indicates that 5-azaspiro[2.4]heptan-7-amine; dihydrochloride can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. By inhibiting NF-κB activation, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride may reduce the production of pro-inflammatory cytokines such as TNF-alpha and interleukin-6, thereby alleviating inflammation in affected tissues.

The development of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride as a therapeutic agent is also influenced by its chemical stability and synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, including the formation of the spirocyclic ring and the introduction of the amine group. This synthetic route allows for the production of the compound on a large scale, which is essential for its transition from preclinical research to clinical trials. Additionally, the compound's stability under various storage conditions ensures its long-term viability for pharmaceutical applications.

Despite its promising therapeutic potential, the use of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride is not without challenges. One of the main concerns is its potential for off-target effects, as the compound may interact with other enzymes and proteins beyond its intended targets. To mitigate this risk, researchers are exploring the development of more selective derivatives of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride that retain its therapeutic efficacy while minimizing adverse effects. Additionally, the long-term safety of the compound needs to be evaluated in larger clinical trials to ensure its suitability for human use.

In conclusion, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride represents a promising candidate for the treatment of a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Its ability to modulate epigenetic processes and its favorable pharmacokinetic profile make it an attractive target for further research and development. As our understanding of the molecular mechanisms underlying these diseases continues to evolve, the potential applications of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride are likely to expand, offering new therapeutic opportunities for patients in need.

Further research is needed to fully elucidate the mechanisms of action of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride and to optimize its therapeutic potential. Clinical trials are essential to evaluate its safety and efficacy in human patients. With continued advancements in drug development and epigenetic research, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride may become a valuable therapeutic agent in the treatment of complex diseases. The journey from laboratory discovery to clinical application is a critical step in translating scientific knowledge into real-world medical solutions.

As the field of epigenetics continues to grow, compounds like 5-azaspiro[2.4]heptan-7-amine; dihydrochloride will play an increasingly important role in the development of targeted therapies. The integration of epigenetic modulation into clinical practice has the potential to revolutionize the treatment of various diseases, offering more personalized and effective therapeutic strategies. The ongoing research into 5-azaspiro[2.4]heptan-7-amine; dihydrochloride and similar compounds is a testament to the dynamic and evolving nature of biomedical science, paving the way for new breakthroughs in healthcare.

In summary, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride is a compound with significant potential in the treatment of diseases involving epigenetic dysregulation. Its unique molecular structure and biological activity make it a promising candidate for further investigation. As research in this area progresses, the therapeutic applications of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride are expected to expand, contributing to the advancement of medical science and the improvement of patient outcomes.

With its potential to modulate epigenetic processes and its favorable pharmacokinetic properties, 5-azaspiro[2.4]heptan-7-amine; dihydrochloride represents a significant advancement in the field of drug development. The continued exploration of its mechanisms of action and therapeutic applications will be crucial in realizing its full potential in clinical settings. As scientists and researchers work to unlock the secrets of epigenetic regulation, compounds like 5-azaspiro[2.4]heptan-7-amine; dihydrochloride will undoubtedly play a vital role in shaping the future of medicine.

Ultimately, the development of 5-azaspiro[2.4]heptan-7-amine; dihydrochloride into a therapeutic agent is a testament to the power of scientific innovation and the dedication of researchers in advancing medical science. As we continue to explore the complexities of human biology and disease, the potential of compounds like this will only grow, offering new hope and possibilities for patients around the world.